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Compound of Interest

Compound Name: Dichloro-[2,2]-paracyclophane

Cat. No.: B076265 Get Quote

For researchers, scientists, and drug development professionals handling Dichloro-[1][1]-

paracyclophane, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

safe disposal of this compound, aligning with established safety protocols.

Immediate Safety and Handling Protocols
Dichloro-[1][1]-paracyclophane is classified as a hazardous substance, causing skin and

serious eye irritation, and may cause respiratory irritation.[1][2] Adherence to strict safety

measures during handling and prior to disposal is paramount.

Personal Protective Equipment (PPE):

Before handling Dichloro-[1][1]-paracyclophane, ensure the following PPE is worn:

PPE Category Specification

Eye Protection Chemical safety goggles or face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection Laboratory coat, long-sleeved clothing.

Respiratory
Use in a well-ventilated area or with a fume

hood.
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Handling Precautions:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Wash hands and any exposed skin thoroughly after handling.

Contaminated work clothing should not be allowed out of the workplace.[3]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Step-by-Step Disposal Procedure
The primary directive for the disposal of Dichloro-[1][1]-paracyclophane is to treat it as

hazardous waste.[2] It must be disposed of at an authorized hazardous or special waste

collection point in accordance with all local, state, and federal regulations.[2]

1. Waste Identification and Segregation:

Isolate: Do not mix Dichloro-[1][1]-paracyclophane waste with other chemical waste unless

explicitly permitted by your institution's waste management guidelines.

Solid vs. Liquid: Segregate solid waste (e.g., contaminated filter paper, gloves) from liquid

waste (e.g., solutions containing the compound).

2. Containerization and Labeling:

Container: Use a dedicated, leak-proof, and chemically compatible container for Dichloro-[1]

[1]-paracyclophane waste.

Labeling: The container must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "Dichloro-[1][1]-paracyclophane"

The associated hazards (e.g., "Irritant," "Skin Irritant," "Eye Irritant")

The date of accumulation
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3. Storage of Waste:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

satellite accumulation area.

Ensure the storage area is away from incompatible materials.

4. Arranging for Disposal:

Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)

department or a licensed hazardous waste disposal contractor to arrange for pickup and

disposal.

Documentation: Complete all necessary waste disposal forms and documentation as

required by your institution and local regulations.

Experimental Workflow and Disposal Decision
Process
The following diagram illustrates the decision-making process for the proper disposal of

Dichloro-[1][1]-paracyclophane within a typical experimental workflow.
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Experimental Workflow

Waste Generation & Disposal

Start Experiment with
Dichloro-[2,2]-paracyclophane

Chemical Reaction / Process

Reaction Work-up / Purification

Final Product
Waste Generated

(e.g., residual solid, contaminated PPE,
empty container, solutions)

Assess Waste Hazard
(Is it contaminated with Dichloro-[2,2]-paracyclophane?)

Dispose as Non-Hazardous Waste
(Follow institutional guidelines)

  No  

Place in a Labeled,
Sealed Hazardous Waste Container

  Yes  

Contact EH&S or Licensed
Waste Disposal Contractor

Proper Disposal at an
Authorized Facility

Click to download full resolution via product page

Caption: Disposal workflow for Dichloro-[1][1]-paracyclophane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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